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Compound of Interest

Compound Name: 3-Chloro-5-hydroxy-2-pentanone

Cat. No.: B079334

An In-depth Technical Guide to 3-Chloro-5-
hydroxy-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,
and known properties of 3-Chloro-5-hydroxy-2-pentanone. The information is intended to
support research and development activities in the chemical and pharmaceutical sciences.

Molecular Structure and Formula

3-Chloro-5-hydroxy-2-pentanone is a functionalized pentanone derivative. Its structure
consists of a five-carbon chain with a ketone group at the second carbon (C2), a chlorine atom
at the third carbon (C3), and a primary hydroxyl group at the fifth carbon (C5).

Molecular Formula: CsHoClO2[1][2]
IUPAC Name: 3-chloro-5-hydroxypentan-2-one[2]
CAS Number: 13045-13-1[1][2]

Canonical SMILES: CC(=0)C(CCO)CI[1]
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Below is a two-dimensional representation of the molecular structure generated using the DOT
language.

Caption: 2D Molecular Structure of 3-Chloro-5-hydroxy-2-pentanone.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Chloro-5-hydroxy-2-pentanone is
presented in the table below. These values are compiled from various chemical databases.

Property Value Source
Molecular Weight 136.58 g/mol [1][2]
Density 1.162 g/cm3 [3]
Boiling Point 263.5 °C at 760 mmHg [3]
Flash Point 113.2°C [3]

Synthesis and Reactivity

General Synthetic Approach:

The primary route for the synthesis of 3-Chloro-5-hydroxy-2-pentanone involves the selective
a-chlorination of a precursor molecule. The most logical precursor is 5-hydroxy-2-pentanone.[4]
This reaction introduces a chlorine atom at the carbon atom adjacent to the carbonyl group.
The synthesis is conceptualized to proceed via the formation of an enol or enolate intermediate
of 5-hydroxy-2-pentanone, which then reacts with a suitable chlorinating agent.[4]

Experimental Protocol:

Detailed, peer-reviewed experimental protocols for the synthesis of 3-Chloro-5-hydroxy-2-
pentanone are not readily available in the public domain literature. Commercial suppliers of
this compound also do not typically provide synthesis procedures.

Reactivity and Potential Applications:
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3-Chloro-5-hydroxy-2-pentanone is a versatile synthetic intermediate.[4] The presence of
three different functional groups—a ketone, a chloroalkane, and an alcohol—allows for a
variety of chemical transformations. The chlorine atom can act as a leaving group in
nucleophilic substitution reactions, while the ketone and hydroxyl moieties can undergo their
characteristic reactions.

One notable application of this compound is in the synthesis of Thiamine (Vitamin B1).[5] It
serves as a key building block in the construction of the thiazole ring of the thiamine molecule.

The logical workflow for its utilization in a synthetic pathway can be visualized as follows:

4 Synthesis of 3-Chloro-5-hydroxy-2-pentanone N
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Click to download full resolution via product page

Caption: Synthetic workflow for 3-Chloro-5-hydroxy-2-pentanone and its application.
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Spectroscopic Data

Experimental spectroscopic data, including *H NMR, 13C NMR, and mass spectrometry data for
3-Chloro-5-hydroxy-2-pentanone, are not widely available in published literature or common
spectral databases. Commercial suppliers contacted do not provide this analytical information.
For research purposes, it is recommended that users of this compound perform their own
analytical characterization to confirm its identity and purity.

Predicted Spectroscopic Features:
Based on its structure, the following general features would be expected in its spectra:

e 1H NMR: Signals corresponding to the methyl, methylene, and methine protons, with
chemical shifts influenced by the adjacent carbonyl, chloro, and hydroxyl groups.

e 13C NMR: Resonances for the five distinct carbon atoms, including a downfield signal for the
carbonyl carbon.

e Mass Spectrometry: A molecular ion peak corresponding to its molecular weight, with a
characteristic isotopic pattern (M+2 peak) due to the presence of the chlorine atom.[4]

Safety Information

Safety data sheets from commercial suppliers should be consulted for detailed handling and
safety information. As a chlorinated organic compound, appropriate personal protective
equipment should be used when handling 3-Chloro-5-hydroxy-2-pentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079334#3-chloro-5-hydroxy-2-pentanone-molecular-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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